A critical study of Brilliant green as a spectrophotometric reagent: the determination of antimony
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9699400768
Abstract
The spectrophotometric method of determining antimony with Brilliant green has been re-examined in an investigation of a suspected variability of samples of Brilliant green. The reaction conditions and times have been shown to be critical and a modified procedure, which gives a higher sensitivity and precision compared with previous procedures, has been developed. It is considered doubtful whether an entirely satisfactory method of determining antimony with Brilliant green can be developed.
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